Cas no 1361750-95-9 (6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361750-95-9
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4996174
• Update Time: 2025-06-20

6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl3F3/c14-7-4-5-10(15)8(6-7)12-9(13(17,18)19)2-1-3-11(12)16/h1-6H
• InChI Key： LUHJVZCELSUKGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Additional information on 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl

Professional Introduction to Compound with CAS No. 1361750-95-9 and Product Name: 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl

The compound with the CAS number 1361750-95-9 and the product name 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This biphenyl derivative, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates multiple functional groups, including chloro and trifluoromethyl substituents, which contribute to its distinct chemical properties and reactivity.

In recent years, the exploration of biphenyl-based compounds has expanded dramatically, driven by their versatility in modulating biological pathways. The presence of electron-withdrawing groups such as chloro and trifluoromethyl enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further investigation. Specifically, the 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl structure exhibits a balance between rigidity and flexibility, which is often desirable in drug candidates aiming to interact with biological targets.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The chloro substituents at the 2 and 5 positions contribute to the molecule's ability to engage with various enzymes and receptors, while the trifluoromethyl group at the 2' position further enhances its pharmacokinetic profile. These features make it a promising scaffold for designing molecules with improved binding affinity and selectivity.

Recent studies have highlighted the role of biphenyl derivatives in addressing a wide range of diseases, including cancer, inflammation, and neurological disorders. The 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl compound has been investigated in several preclinical models for its potential to modulate key signaling pathways involved in these conditions. For instance, preliminary research suggests that this molecule may interfere with tyrosine kinase activity, a common target in oncology research. The ability to selectively inhibit such kinases without affecting other cellular processes is a critical factor in developing effective anticancer therapies.

The synthesis of 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl involves multi-step organic reactions that showcase the expertise required in modern pharmaceutical chemistry. The introduction of fluorine atoms is particularly challenging due to their high electronegativity and reactivity. However, advances in synthetic methodologies have made it possible to incorporate fluorine derivatives into complex molecular architectures with high precision. This compound exemplifies how strategic functionalization can lead to molecules with tailored properties suitable for therapeutic applications.

The pharmacological profile of 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl has been further elucidated through computational modeling and experimental studies. Molecular dynamics simulations have revealed that this compound can adopt multiple conformations depending on its environment, which may explain its broad spectrum of activity. Additionally, enzyme binding assays have demonstrated that it interacts with several targets with high affinity, suggesting its potential as a multitargeted drug candidate.

In conclusion, the compound with CAS no. 1361750-95-9, known as 6'-Chloro-2,5-dichloro-2'-trifluoromethyl-biphenyl, represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for biphenyl derivatives, compounds like this one will play a crucial role in addressing unmet medical needs.